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Compound of Interest

Compound Name: Esterbut-6

Cat. No.: B1671306 Get Quote

For researchers, scientists, and professionals in drug development, a comprehensive

understanding of a compound's chemical structure and properties is paramount. This technical

guide provides an in-depth look at Esterbut-6, a compound identified as a potent inhibitor of

tumor cell proliferation.

Chemical Structure and Identification
Esterbut-6 is a complex organic molecule with the molecular formula C13H22O7.[1] Its unique

three-dimensional arrangement is crucial to its biological activity.

Key Identifiers:

Identifier Value

CAS Number 125161-48-0[1]

Molecular Formula C13H22O7[1]

SMILES
O[C@@H]1[C@@]2(--INVALID-LINK--=O)O)

[H]">C@(OC(C)(C)O2)[H])[H][1]

The provided SMILES (Simplified Molecular Input Line Entry System) string offers a linear text-

based representation of the chemical structure of Esterbut-6, which can be used in

cheminformatics software to generate 2D and 3D models.
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Physicochemical Properties
The known physicochemical properties of Esterbut-6 are summarized below. This data is

essential for its handling, formulation, and experimental application.

Property Value

Molecular Weight 290.31 g/mol

Storage Temperature -20℃[1]

Shipping Condition Blue Ice

Biological Activity and Mechanism of Action
Esterbut-6 has been identified as a potent inhibitor of tumor cell proliferation in vivo. Its mode

of action is reported to be through the stabilization of butyric acid, a known histone deacetylase

(HDAC) inhibitor. By stabilizing butyric acid, Esterbut-6 likely enhances its ability to modulate

gene expression, leading to cell cycle arrest and apoptosis in cancer cells.

Experimental Protocols
The following outlines the general methodologies that would be employed to characterize the

activity of Esterbut-6, based on the seminal work in this area.

In Vitro Cell Proliferation Assay:

Cell Culture: Human breast cancer cells are cultured in a suitable medium supplemented

with fetal bovine serum and antibiotics, and maintained in a humidified incubator at 37°C with

5% CO2.

Treatment: Cells are seeded in 96-well plates and allowed to attach overnight. The following

day, the medium is replaced with fresh medium containing various concentrations of

Esterbut-6 or a vehicle control.

Quantification: After a predetermined incubation period (e.g., 72 hours), cell viability is

assessed using a standard method such as the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-
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diphenyltetrazolium bromide) assay. The absorbance is read on a microplate reader, and the

percentage of cell growth inhibition is calculated relative to the vehicle control.

In Vivo Xenograft Model:

Animal Model: Immunocompromised mice (e.g., nude mice) are used for these studies.

Tumor Implantation: Human breast cancer cells are harvested, resuspended in a suitable

matrix (e.g., Matrigel), and injected subcutaneously into the flank of each mouse.

Treatment: Once tumors reach a palpable size, mice are randomized into treatment and

control groups. Esterbut-6, formulated in an appropriate vehicle, is administered (e.g.,

intraperitoneally or orally) on a defined schedule. The control group receives the vehicle

alone.

Monitoring: Tumor volume is measured regularly (e.g., twice weekly) using calipers. Animal

body weight and general health are also monitored.

Endpoint: At the conclusion of the study, mice are euthanized, and tumors are excised,

weighed, and may be processed for further histological or molecular analysis.

Visualizing Workflows and Pathways
Experimental Workflow for Evaluating Esterbut-6:

The logical progression of experiments to evaluate a potential anti-cancer agent like Esterbut-
6 is depicted below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1671306?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1671306?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

